2-Chloro-4-hydroxynicotinonitrile
Overview
Description
2-Chloro-4-hydroxynicotinonitrile, also known as CHN, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. CHN is a heterocyclic compound that contains a nitrile group, a hydroxyl group, and a chlorine atom on a pyridine ring.
Mechanism of Action
The mechanism of action of 2-Chloro-4-hydroxynicotinonitrile is not fully understood. However, it has been reported to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. 2-Chloro-4-hydroxynicotinonitrile has also been reported to inhibit the production of inflammatory cytokines such as TNF-α and IL-6.
Biochemical and Physiological Effects:
2-Chloro-4-hydroxynicotinonitrile has been reported to have a variety of biochemical and physiological effects. In vitro studies have shown that 2-Chloro-4-hydroxynicotinonitrile can induce apoptosis and cell cycle arrest in cancer cells. 2-Chloro-4-hydroxynicotinonitrile has also been reported to inhibit the production of inflammatory cytokines such as TNF-α and IL-6. In addition, 2-Chloro-4-hydroxynicotinonitrile has been reported to have antioxidant properties and can scavenge free radicals.
Advantages and Limitations for Lab Experiments
The advantages of using 2-Chloro-4-hydroxynicotinonitrile in lab experiments include its potential applications in various fields such as medicinal chemistry, material science, and analytical chemistry. 2-Chloro-4-hydroxynicotinonitrile is also relatively easy to synthesize and has been reported to have low toxicity. However, the limitations of using 2-Chloro-4-hydroxynicotinonitrile in lab experiments include the need for further studies to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for the research on 2-Chloro-4-hydroxynicotinonitrile. One direction is to further investigate its potential applications in medicinal chemistry, particularly in the treatment of cancer and inflammation. Another direction is to explore its potential applications in material science, particularly in the fabrication of OLEDs. In addition, further studies are needed to fully understand the mechanism of action of 2-Chloro-4-hydroxynicotinonitrile and its potential side effects.
Scientific Research Applications
2-Chloro-4-hydroxynicotinonitrile has been reported to have potential applications in various fields such as medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, 2-Chloro-4-hydroxynicotinonitrile has been reported to possess anti-tumor and anti-inflammatory properties. 2-Chloro-4-hydroxynicotinonitrile has also been reported to inhibit the growth of cancer cells in vitro. In material science, 2-Chloro-4-hydroxynicotinonitrile has been reported to have potential applications in the fabrication of organic light-emitting diodes (OLEDs). In analytical chemistry, 2-Chloro-4-hydroxynicotinonitrile has been reported to be a useful reagent for the determination of various metal ions.
properties
IUPAC Name |
2-chloro-4-oxo-1H-pyridine-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3ClN2O/c7-6-4(3-8)5(10)1-2-9-6/h1-2H,(H,9,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNNTUZCAVDQLMZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC(=C(C1=O)C#N)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.55 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-4-hydroxynicotinonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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